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Compound of Interest

(Methoxymethyl)trimethylammoniu
Compound Name:

m chloride
CAS No.: 6343-91-5
Cat. No.: B14082094

Get Quote

Executive Summary

(Methoxymethyl)trimethylammonium chloride (CAS 6343-91-5) is a quaternary ammonium
salt serving as a solid-state source of the methoxymethyl (MOM) cation.[1] Historically
overshadowed by the volatile and carcinogenic chloromethyl methyl ether (MOM-CI), this
reagent offers a distinct reactivity profile for introducing the methoxymethyl group in organic
synthesis.

This guide analyzes its utility as an electrophilic reagent, its mechanism of action via
ammonium leaving group displacement, and the critical handling protocols required to
distinguish it from analogous phosphonium salts (Wittig reagents) and iminium salts
(Eschenmoser’s salt).[1]

Key Chemical Identity
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Property Detail
CAS Number 6343-91-5

C
Formula H

CINO

[Me

N
Structure -CH

-OCH

] Cl
Molecular Weight 139.62 g/mol
Physical State Hygroscopic crystalline solid

_ _ Electrophilic MOM donor; Formaldehyde
Primary Function )
equivalent

Mechanism of Action: The Ammonium Leaving
Group

The synthetic utility of (Methoxymethyl)trimethylammonium chloride lies in the lability of the
trimethylammonium group. Unlike MOM-CI, where the chloride is the leaving group, this salt
relies on the expulsion of neutral trimethylamine (NMe

) to generate the reactive electrophile.

The Reactive Pathway

The reaction proceeds via an S

2-like displacement or an S
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1 pathway depending on the solvent and temperature. The salt acts as a "masked”
oxocarbenium ion.

 Activation: In polar aprotic solvents (e.g., MeCN, DMF), the equilibrium shifts to favor the
dissociation of the chloride anion.

» Cation Generation: Thermal energy or Lewis acid assistance promotes the cleavage of the
C-N bond, releasing NMe

and generating the methoxymethyl cation (*+CH
OCH
).

» Nucleophilic Attack: The target nucleophile (alcohol, phenol, or carbon nucleophile) traps the
cation to form the methoxymethyl ether.

Comparison with MOM-CI

o« MOM-CI (Liquid/Gas): High vapor pressure, potent carcinogen, highly reactive at low temps.
[1] Mechanism: S

1 (rapid ionization).[1]
« MOM-NMe

(Solid): Non-volatile, lower acute inhalation risk.[1] Mechanism: Requires thermal activation
or basic conditions to drive the loss of NMe

Mandatory Visualization: Reaction Pathway

The following diagram illustrates the mechanistic divergence between the ammonium salt and
standard reagents, highlighting the generation of the active electrophile.
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Figure 1: Mechanistic pathway for the generation of the active methoxymethylating species
from the quaternary ammonium precursor.[1]

Experimental Applications & Protocols
Protocol: MOM Protection of Phenols (Solid-State
Reagent)

This protocol utilizes the ammonium salt to protect a phenol, avoiding the direct handling of
carcinogenic MOM-CI.

Reagents:

e Substrate: Phenol derivative (1.0 equiv)[1]

e Reagent: (Methoxymethyl)trimethylammonium chloride (1.5 equiv)[1]
e Base: Potassium Carbonate (K

(6{0)

) or Cesium Carbonate (Cs
(6{0)

) (2.0 equiv)[1]

e Solvent: Acetonitrile (Anhydrous)[1]
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Step-by-Step Workflow:

Preparation: In a flame-dried round-bottom flask under Nitrogen atmosphere, dissolve the
phenol (1.0 mmol) in anhydrous Acetonitrile (5 mL).

Deprotonation: Add K

CO
(2.0 mmol) and stir at room temperature for 15 minutes to generate the phenoxide.

Reagent Addition: Add (Methoxymethyl)trimethylammonium chloride (1.5 mmol) in one
portion. The salt is hygroscopic; handle quickly or in a glovebox.

Reaction: Heat the mixture to reflux (80°C). The elevated temperature is required to facilitate
the displacement of the trimethylammonium group.

o Note: Evolution of gaseous trimethylamine (fishy odor) indicates reaction progress.[1]
Ensure proper ventilation/scrubbing.

Monitoring: Monitor via TLC (typically 2-6 hours).

Workup: Cool to RT. Filter off inorganic solids. Concentrate the filtrate. Redissolve in EtOAc,
wash with water and brine. Dry over Na

SO

Critical Distinction: The "Wittig" Trap

Researchers often confuse this CAS with (Methoxymethyl)triphenylphosphonium chloride (CAS
4009-98-7).[1]

Ammonium Salt (CAS 6343-91-5): Used for protection (ether formation).[1]

Phosphonium Salt (CAS 4009-98-7): Used for homologation (Wittig reaction to form enol
ethers).[1]
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 Validation: Check the cation. If it contains Phosphorus (PPh

), it is the Wittig reagent.[1] If it contains Nitrogen (NMe

), it is the MOM donor.[1]

Safety & Handling (E-E-A-T)
Hazard Profiling

While safer than MOM-CI, this compound presents specific hazards:
o Formaldehyde Release: Upon hydrolysis or metabolic breakdown, it releases formaldehyde.
o Trimethylamine: Decomposition releases trimethylamine, which is corrosive and malodorous.

» Hygroscopicity: The salt absorbs water rapidly, which hydrolyzes the compound into
formaldehyde, methanol, and ammonium chloride. Store in a desiccator at -20°C.

Waste Disposal

e Do not mix with strong oxidizers.

e Quench excess reagent with agueous ammonium hydroxide to convert any generated
formaldehyde into hexamethylenetetramine (urotropine), which is safer to handle.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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